Cas no 41248-80-0 (Isoxazole, 4-(3-methylpentyl)-, (S)- (9CI))

• Product Name: Isoxazole, 4-(3-methylpentyl)-, (S)- (9CI)
• CAS No: 41248-80-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 926776
• Update Time: 2022-07-26

Isoxazole, 4-(3-methylpentyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-(3-methylpentyl)-, (S)- (9CI)

• Inchi： 1S/C9H15NO/c1-3-8(2)4-5-9-6-10-11-7-9/h6-8H,3-5H2,1-2H3/t8-/m0/s1
• InChI Key： KWFMVEFHQOAXIO-QMMMGPOBSA-N
• SMILES： O1C=C(CC[C@@H](C)CC)C=N1

Computed Properties

• Exact Mass: 153.115
• Monoisotopic Mass: 153.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2